![molecular formula C14H9ClN2O B2931360 2-Chloro-3-phenoxyquinoxaline CAS No. 78593-35-8](/img/structure/B2931360.png)
2-Chloro-3-phenoxyquinoxaline
Overview
Description
2-Chloro-3-phenoxyquinoxaline is a chemical compound with the linear formula C14H9ClN2 . It is a solid at room temperature and is air sensitive .
Synthesis Analysis
The synthesis of 2-Chloro-3-phenoxyquinoxaline has been reported in the literature . For example, it can be synthesized from 2,3-Dichloroquinoxaline and Phenylboronic acid . Other synthetic routes have been developed with a focus on green chemistry and cost-effective methods .Molecular Structure Analysis
The molecular structure of 2-Chloro-3-phenoxyquinoxaline is represented by the formula C14H9ClN2 . The molecular weight of this compound is 240.69 .Chemical Reactions Analysis
The chemical reactions of 2-Chloro-3-phenoxyquinoxaline have been studied . The reactions are classified according to the reactivity of the chlorine atom and aldehydic group .Physical And Chemical Properties Analysis
2-Chloro-3-phenoxyquinoxaline is a solid at 20 degrees Celsius . It is air sensitive and should be stored under inert gas . .Safety and Hazards
Future Directions
Quinoxaline derivatives, such as 2-Chloro-3-phenoxyquinoxaline, have potential applications in medicinal chemistry . They are essential moieties to treat infectious diseases, and due to the current pandemic situation, it has become essential to synthesize drugs to combat deadly pathogens . Therefore, future directions may include the development of new synthetic routes and the exploration of their therapeutic uses .
properties
IUPAC Name |
2-chloro-3-phenoxyquinoxaline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2O/c15-13-14(18-10-6-2-1-3-7-10)17-12-9-5-4-8-11(12)16-13/h1-9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEDPYJFYMBLLBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=NC3=CC=CC=C3N=C2Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.